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Compound of Interest

Compound Name: 3-Formylfuran-2-boronic acid

Cat. No.: B112398

A Technical Guide to 3-Formylfuran-2-boronic
acid
CAS Number: 27339-38-4

This technical guide provides a comprehensive overview of 3-Formylfuran-2-boronic acid, a
key building block in organic synthesis. It is intended for researchers, scientists, and
professionals in the field of drug development and materials science. This document details the
compound's physicochemical properties, safety and handling protocols, and its significant
applications, with a focus on its role in palladium-catalyzed cross-coupling reactions.

Physicochemical Properties

3-Formylfuran-2-boronic acid, also known as 2-Borono-3-furaldehyde, is a heterocyclic
organic compound.[1] Its bifunctional nature, containing both a reactive aldehyde group and a
versatile boronic acid moiety, makes it a valuable intermediate in the synthesis of complex
molecular architectures.
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Property Value Reference
CAS Number 27339-38-4 [1][2]
Molecular Formula CsHsBOa4 [1103114]
Molecular Weight 139.90 g/mol [11[3114]
Melting Point 150°C (decomposes) [4]
Appearance Light yellow solid [5]

Purity Typically 297% or >98% [11[3]

2-Borono-3-furaldehyde, 2-
Synonyms [1]
Borono-3-formylfuran

Health and Safety Information

Proper handling of 3-Formylfuran-2-boronic acid is crucial to ensure laboratory safety. The
compound is classified as an irritant.

Hazard Summary:

» Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[5][6]

e Physical Hazards: None identified.[5][6]
e Environmental Hazards: No substances known to be hazardous to the environment.[5][6]

Recommended Safety Precautions:
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Precaution Category Specific Recommendations

Wear protective gloves, protective clothing, and
Personal Protective Equipment (PPE) eye/face protection (goggles conforming to
EN166 standard).[5][6]

Use only outdoors or in a well-ventilated area.[5]
Handling Avoid breathing dust.[5] Wash hands and any
exposed skin thoroughly after handling.[5][7]

Store in a well-ventilated place and keep the
Storage container tightly closed.[5] It is recommended to

store locked up.[7]

Eyes: Rinse cautiously with water for several
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and get medical
First Aid (Exposure) attention.[5][7] Skin: Wash with plenty of soap
and water. If irritation persists, seek medical
advice.[5][7] Inhalation: Remove the person to
fresh air and keep comfortable for breathing.

Call a doctor if you feel unwell.[5]

_ Dispose of contents/container to an approved
Disposal ]
waste disposal plant.[5]

Core Applications in Organic Synthesis

Boronic acids are foundational reagents in modern medicinal chemistry and materials science,
largely due to their utility in the Suzuki-Miyaura cross-coupling reaction.[8][9][10] This
palladium-catalyzed reaction efficiently forms carbon-carbon bonds, enabling the construction
of complex biaryl systems and other conjugated structures.[9][11]

3-Formylfuran-2-boronic acid serves as a versatile building block for:

o Pharmaceutical Intermediates: The furan ring is a common scaffold in biologically active
compounds. The ability to couple this moiety to other aromatic or heterocyclic systems is
crucial for drug discovery programs.[8] The aldehyde group provides a reactive handle for
further chemical modifications.[9][12]
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e Functional Materials: Its structure is relevant for the synthesis of organic light-emitting diode
(OLED) materials and other functional organic molecules where extended Tt-conjugated
systems are desired.[13]

o Agrochemical Research: Heterocyclic compounds are a cornerstone of modern
agrochemical development.

The primary reaction employing this compound is the Suzuki-Miyaura coupling.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following section provides a representative methodology for a Suzuki-Miyaura cross-
coupling reaction using 3-Formylfuran-2-boronic acid. This protocol is a general guideline
and may require optimization based on the specific aryl halide partner and desired scale.

Objective: To synthesize a biaryl compound via the coupling of 3-Formylfuran-2-boronic acid
with an aryl halide.

Materials:

3-Formylfuran-2-boronic acid (1.0 eq)

Aryl halide (e.g., Aryl bromide or iodide) (1.0-1.2 eq)

Palladium catalyst (e.g., Pd(PPhs)4, Pd(dppf)Cl2) (1-5 mol%)

Base (e.g., K2COs, Cs2C03, Na2COs) (2.0-3.0 eq)

Solvent (e.g., Toluene/H20, Dioxane/H20, DMF)

Inert gas (Nitrogen or Argon)

Procedure:

» Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and
reflux condenser, add the aryl halide, 3-Formylfuran-2-boronic acid, the base, and the
palladium catalyst.
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Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Nitrogen or Argon).
Repeat this cycle three times to ensure an oxygen-free environment.

Solvent Addition: Add the degassed solvent system via syringe. The reaction mixture is
typically heterogeneous.

Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-
110 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography
(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent (e.g., Ethyl Acetate) and water. Separate the organic layer.

Extraction: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (NazSOa) or
magnesium sulfate (MgSOa), filter, and concentrate the solvent under reduced pressure
using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization to obtain the desired biaryl compound.
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Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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